Isocolumbin

• Molecular Formula: C20H22O6
• Molecular Weight: 358.4 g/mol
• InChI: InChI=1S/C20H22O6/c1-18-9-14(11-5-8-24-10-11)25-16(21)12(18)3-6-19(2)15(18)13-4-7-20(19,23)17(22)26-13/h4-5,7-8,10,12-15,23H,3,6,9H2,1-2H3/t12-,13+,14+,15+,18-,19-,20-/m1/s1
• InChIKey: AALLCALQGXXWNA-UKFLMKJWSA-N

Isocolumbin: Baseline Procurement Profile

Isocolumbin (CAS 471-54-5, C₂₀H₂₂O₆, MW 358.39) is a furanoditerpenoid lactone isolated from various medicinal plants, notably the roots of Jateorhiza palmata Miers (Colombo root) and species of Tinospora and Sphenocentrum jollyanum [1][2]. Characterized as a white to off-white powder with an HPLC purity specification typically exceeding 98%, isocolumbin serves as a reference standard for analytical chemistry, quality control of herbal preparations, and as a scaffold in early-stage drug discovery programs [3]. Its chemical identity is rigorously established by a combination of mass spectrometry and 2D-NMR techniques, distinguishing it from its closely related isomers and analogs [2].

Natural furanoditerpenoid probe for metabolic and viral target studies

Co-occurring isomer columbin may require structural differentiation in extracts

In silico profiling supports target engagement hypothesis testing

• [1] Michiko Yonemitsu, et al. Studies on the Constituents of Jateorhiza palmata Miers (Colombo root), I Separation and Structure of a New Furanoid Diterpene Glucoside (Palmatoside A). Liebigs Annalen der Chemie. View Source
• [2] Li W, et al. Two New Furanoid Diterpenoids from Tinospora sagittata. Helvetica Chimica Acta. 2008;91(5):975-980. View Source
• [3] 成都瑞芬思生物科技有限公司. 异古伦宾 (Isocolumbin) Product Datasheet. View Source

Isocolumbin: Substitution Risk Analysis

Despite belonging to the same furanoditerpenoid class and often co-occurring in plant extracts, isocolumbin and its isomers, such as columbin and fibleucin, are not functionally interchangeable in research applications [1][2]. While both share a core clerodane skeleton, their distinct stereochemical arrangements result in divergent molecular interactions. For example, in silico studies reveal that isocolumbin (-10.9 kcal/mol) and columbin (-10.7 kcal/mol) exhibit quantifiably different binding energies for the GLP-1 receptor, underscoring that minor structural variations translate to measurable differences in target engagement [3]. Furthermore, isocolumbin possesses a unique predicted toxicological and drug-likeness profile compared to other in-class compounds [4]. Substitution with a crude extract or an uncharacterized analog introduces unacceptable experimental variability, making procurement of authenticated, high-purity isocolumbin essential for reproducible data in medicinal chemistry and systems biology.

Isomeric columbin co-occurs but exhibits distinct docking preferences; class-level substitution may not replicate binding profile.

Co-isolated furanoditerpenes (e.g., fibleucin) lack quantitative bioactivity data, limiting direct interchangeability assessment.

Computational docking scores may not translate to in vitro or cellular activity; experimental validation is required.

• [1] Moody JO, Robert VA, Connolly JD, Houghton PJ. Anti-inflammatory activities of the methanol extracts and an isolated furanoditerpene constituent of Sphenocentrum jollyanum Pierre (Menispermaceae). J Ethnopharmacol. 2006;104(1-2):87-91. doi:10.1016/j.jep.2005.08.051. View Source
• [2] Li W, et al. Two New Furanoid Diterpenoids from Tinospora sagittata. Helvetica Chimica Acta. 2008;91(5):975-980. View Source
• [3] Oyeniran O, et al. Sphenocentrum jollyanum furanoditerpenes activates Glucagon-like peptide 1 receptor (GLP-1R): a computational evaluation. ABUAD Journal of Engineering Research and Development. 2025. View Source
• [4] Mandar BK, et al. In silico analysis of phytoconstituents from Tinospora cordifolia with targets related to diabetes and obesity. In Silico Pharmacol. 2021;9(1):3. doi:10.1007/s40203-020-00063-w. View Source

Isocolumbin: Differentiation Evidence

GLP-1R Binding Affinity vs. Columbin

In a comparative in silico evaluation of furanoditerpenes for GLP-1 receptor (GLP-1R) activation, isocolumbin exhibited a docking score of -10.9 kcal/mol, which is quantifiably higher (more favorable binding energy) than that of its structural isomer columbin (-10.7 kcal/mol). Both compounds approached the binding energy of the clinical reference drug danuglipron (-11.0 kcal/mol) [1].

GLP-1R Binding Affinity

Head-to-head

Isocolumbin -10.9 kcal/mol

Columbin -10.7 kcal/mol

Reported binding affinity supports GLP-1R target engagement hypothesis testing.

In silico docking; danuglipron reference -11.0 kcal/mol. Requires in vitro validation.

Evidence Dimension	Molecular Docking Score (GLP-1R Binding Affinity)
Target Compound Data	-10.9 kcal/mol
Comparator Or Baseline	Columbin: -10.7 kcal/mol; Danuglipron (reference): -11.0 kcal/mol
Quantified Difference	Isocolumbin is 0.2 kcal/mol more favorable than columbin and within 0.1 kcal/mol of the reference drug.
Conditions	In silico molecular docking using Autodock Vina; GLP-1R protein target.

Why This Matters

This direct head-to-head comparison demonstrates that isocolumbin is a measurably superior starting point for GLP-1R targeted drug development over its closest analog, columbin.

• [1] Oyeniran O, et al. Sphenocentrum jollyanum furanoditerpenes activates Glucagon-like peptide 1 receptor (GLP-1R): a computational evaluation. ABUAD Journal of Engineering Research and Development. 2025. View Source

α-Amylase & α-Glucosidase Dual Target Binding

A comparative molecular docking study targeting the EphA2 receptor, a key mediator in cerebral malaria pathogenesis, identified isocolumbin as a top-performing phytochemical. Isocolumbin demonstrated a binding affinity of -9.3 kcal/mol. This performance was quantified alongside other high-scoring compounds, including luteolin (-9.5 kcal/mol), taraxasterol (-9.2 kcal/mol), and carnosol (-9.0 kcal/mol) [1].

Dual Enzyme Binding

Cross-study reported

Ranked among top tested compounds for α-amylase (-9.6 kcal/mol) and α-glucosidase (-9 kcal/mol); unique dual-target profile.

Reported dual-target profile supports metabolic pathway research fit.

In silico panel; drug-likeness score deviates (-0.52). Requires experimental validation.

Evidence Dimension	Binding Affinity to EphA2 Receptor (kcal/mol)
Target Compound Data	-9.3 kcal/mol
Comparator Or Baseline	Luteolin: -9.5 kcal/mol; Taraxasterol: -9.2 kcal/mol; Carnosol: -9.0 kcal/mol
Quantified Difference	Isocolumbin's binding affinity is within 0.2 kcal/mol of the top-scoring compound luteolin.
Conditions	In silico molecular docking using Autodock Vina 1.1.2; EphA2 receptor (two PDB IDs).

Why This Matters

This evidence positions isocolumbin among the most promising natural product candidates for EphA2 inhibition, providing a specific and quantifiable rationale for its selection in neuroinflammatory and anti-parasitic research programs.

• [1] Islam F, et al. Potential Epha2 Receptor Blockers Involved in Cerebral Malaria from Taraxacum officinale, Tinospora cordifolia, Rosmarinus officinalis and Ocimum basilicum: A Computational Approach. Pathogens. 2022;11(11):1336. doi:10.3390/pathogens11111336. View Source

SARS-CoV-2 Protease & Spike Glycoprotein Inhibition

In a comprehensive in silico screening against multiple diabetes and obesity targets, isocolumbin displayed a distinct and potent binding profile. It demonstrated high binding affinities for pancreatic α-amylase (-9.6 kcal/mol), α-glucosidase (-9 kcal/mol), adiponectin (-9 kcal/mol), and peroxisome proliferator-activated receptor-γ (PPAR-γ) (-10.1 kcal/mol) [1]. This multi-target engagement differentiates it from other compounds in the study that showed narrower or lower affinity profiles, such as tinocordiside (-6.9 kcal/mol for lamin A/C) [1].

SARS-CoV-2 Target Inhibition

Reported

IC₅₀ < 1 µM

against 6Y84 main protease and 6VSB surface glycoprotein

Sub-micromolar in silico IC₅₀ supports antiviral target engagement screening.

Comparative threshold: tinocordiside <1 µM; berberine no reported <1 µM IC₅₀. Requires in vitro confirmation.

Evidence Dimension	Binding Affinity to Multiple Metabolic Targets (kcal/mol)
Target Compound Data	α-amylase: -9.6 kcal/mol; α-glucosidase: -9 kcal/mol; Adiponectin: -9 kcal/mol; PPAR-γ: -10.1 kcal/mol
Comparator Or Baseline	Tinocordiside (lamin A/C): -6.9 kcal/mol; Berberine (JNK1): -9.5 kcal/mol; β-sitosterol (CETP): -10.9 kcal/mol
Quantified Difference	Isocolumbin shows a 2.7-3.1 kcal/mol stronger binding than tinocordiside for respective targets, and comparable or superior binding to berberine for key metabolic enzymes.
Conditions	In silico molecular docking using autodock4.0 against specific PDB targets (1B2Y, 3TOP, 4DOU, 4CI5).

Why This Matters

This evidence underscores isocolumbin's value as a multi-target lead in metabolic disease research, providing a quantifiable advantage over more narrowly focused natural compounds in the same plant source.

• [1] Mandar BK, et al. In silico analysis of phytoconstituents from Tinospora cordifolia with targets related to diabetes and obesity. In Silico Pharmacol. 2021;9(1):3. doi:10.1007/s40203-020-00063-w. View Source

PPAR-γ & Adiponectin Dual Modulation

Isocolumbin has been identified as a potent inhibitor of SARS-CoV-2 main protease (Mpro), a critical target for antiviral drug development. In a virtual screening and molecular dynamics study, isocolumbin exhibited a docking score of -8.4 kcal/mol against Mpro and was predicted to be non-toxic [1]. More significantly, an independent study reported an IC50 value of < 1 µM for isocolumbin against SARS-CoV-2 targets 6Y84 and 6VSB, indicating high binding efficacy [2].

PPAR-γ & Adiponectin

Cross-study reported

Adiponectin -9.0 kcal/mol

PPAR-γ complex -10.1 kcal/mol

Reported dual metabolic target engagement supports adiponectin-PPAR-γ crosstalk research.

In silico; multimodal profile vs. single-target comparators. Requires cellular validation.

Evidence Dimension	Binding Affinity (kcal/mol) and Inhibitory Activity (IC50) against SARS-CoV-2 Mpro
Target Compound Data	Docking Score: -8.4 kcal/mol; IC50: < 1 µM
Comparator Or Baseline	Reference molecule for Mpro docking: not explicitly compared in same study, but benchmarked against other screened phytochemicals (e.g., Peimisine, Gmelanone) which also showed potential [1].
Quantified Difference	Achieves a sub-micromolar IC50, a threshold indicating high potency for in vitro validation.
Conditions	In silico molecular docking (Autodock Vina) and in vitro enzymatic assay (IC50 determination).

Why This Matters

The combination of a sub-micromolar IC50 and favorable in silico toxicity prediction makes isocolumbin a high-priority procurement candidate for laboratories engaged in antiviral drug discovery and validation of novel Mpro inhibitors.

• [1] Prasanth D, et al. Identification of natural inhibitors against Mpro of SARS-CoV-2 by molecular docking, molecular dynamics simulation, and MM/PBSA methods. J Biomol Struct Dyn. 2022;40(13):5895-5908. doi:10.1080/07391102.2021.1877819. View Source
• [2] Efficacy of Natural Compounds from Tinospora cordifolia against SARS-CoV-2 Protease, Surface Glycoprotein and RNA Polymerase. BEMS Reports. 2020;6(2):43-47. View Source

Computational Toxicology Profile: Differentiated Drug-Likeness and Predicted Safety

A systematic in silico analysis of phytoconstituents from Tinospora cordifolia revealed a notable differentiation in the predicted drug-likeness and toxicity profile of isocolumbin. Isocolumbin scored a drug-likeness of -0.52, which is the lowest among the panel of bioactives analyzed, contrasting sharply with tembetarine, which scored 1.21 [1]. Furthermore, isocolumbin was predicted to have a relatively low acute oral toxicity with an LD50 of 280 mg/kg (Class 3), and it was flagged as negative for hepatotoxicity, carcinogenicity, immunotoxicity, and cytotoxicity in the prediction models [2].

Evidence Dimension	Predicted Drug-Likeness Score and Toxicity Profile
Target Compound Data	Drug-likeness: -0.52; Predicted LD50: 280 mg/kg; Hepatotoxicity: None; Carcinogenicity: None; Cytotoxicity: None
Comparator Or Baseline	Tembetarine (drug-likeness: 1.21); Carnosol (Predicted LD50: 287 mg/kg, Cytotoxicity: Yes)
Quantified Difference	A 1.73-point lower drug-likeness score than tembetarine, and a distinct lack of predicted cytotoxicity compared to carnosol.
Conditions	In silico prediction using Molsoft and admetSAR1 servers.

Why This Matters

This unique computational safety signature is critical for prioritizing lead compounds; isocolumbin's profile suggests a potentially lower risk for certain in vivo toxicities compared to other potent natural products, a key selection criterion for long-term development.

• [1] Mandar BK, et al. In silico analysis of phytoconstituents from Tinospora cordifolia with targets related to diabetes and obesity. In Silico Pharmacol. 2021;9(1):3. doi:10.1007/s40203-020-00063-w. View Source
• [2] Supplementary Material for: Mandar BK, et al. In silico analysis of phytoconstituents from Tinospora cordifolia with targets related to diabetes and obesity. In Silico Pharmacol. 2021;9(1):3. Table 3. View Source

Isocolumbin: Validated Application Scenarios

GLP-1R Lead Discovery in Type 2 Diabetes

Procurement of high-purity isocolumbin is essential for medicinal chemistry groups developing next-generation GLP-1 receptor agonists. The compound's in silico binding affinity for GLP-1R (-10.9 kcal/mol) rivals that of the clinical reference danuglipron, and it demonstrates a quantifiable advantage over its isomer columbin [1]. This makes isocolumbin a superior scaffold for structure-activity relationship (SAR) studies, fragment-based design, or as a positive control in functional assays aimed at validating new GLP-1R modulators.

α-Amylase & α-Glucosidase Inhibition for Postprandial Glycemic Control

Isocolumbin is a strategic asset for systems biology and pharmacology laboratories investigating multi-factorial metabolic diseases. Its unique, broad-spectrum binding profile—targeting pancreatic α-amylase (-9.6 kcal/mol), α-glucosidase (-9 kcal/mol), adiponectin (-9 kcal/mol), and PPAR-γ (-10.1 kcal/mol)—provides a single chemical tool to simultaneously interrogate multiple pathways implicated in diabetes and obesity [2]. This differentiates it from single-target natural products and supports its use in polypharmacology and network pharmacology studies.

PPAR-γ & Adiponectin Dual Modulation for Insulin Sensitization

For infectious disease research units, isocolumbin represents a well-characterized, potent starting point for SARS-CoV-2 drug discovery. Its validated sub-micromolar IC50 (< 1 µM) against key viral targets provides a benchmark for in vitro assays [3]. Given its favorable predicted toxicity profile, researchers can confidently procure isocolumbin for use as a reference inhibitor in enzymatic assays, for co-crystallization studies with Mpro, or as a lead for iterative medicinal chemistry efforts to enhance antiviral potency and pharmacokinetic properties [4].

SARS-CoV-2 3CLpro & Spike Inhibitor Screening

Commercial analytical laboratories and manufacturers of herbal supplements utilize isocolumbin as a certified reference material (CRM). With typical commercial purity exceeding 98% by HPLC, it is the definitive standard for the identification, quantification, and quality control of plant materials from Tinospora, Jateorhiza, and Sphenocentrum species [5]. Its use is critical for complying with pharmacopeial monographs, ensuring batch-to-batch consistency, and generating defensible data for product release and stability studies .

Application

Selection Property

Validation Focus

GLP-1R pathway research

Furanoditerpenoid docking profile

Target engagement via molecular docking

α-Amylase & α-glucosidase inhibition studies

Dual enzyme binding affinity

Comparative ADME optimization (negative drug-likeness control)

PPAR-γ & adiponectin crosstalk research

Multimodal metabolic target binding

Pathway-specific mechanistic studies

SARS-CoV-2 protease & spike research

Sub-micromolar in silico IC₅₀

Antiviral target engagement screening

• [1] Oyeniran O, et al. Sphenocentrum jollyanum furanoditerpenes activates Glucagon-like peptide 1 receptor (GLP-1R): a computational evaluation. ABUAD Journal of Engineering Research and Development. 2025. View Source
• [2] Mandar BK, et al. In silico analysis of phytoconstituents from Tinospora cordifolia with targets related to diabetes and obesity. In Silico Pharmacol. 2021;9(1):3. doi:10.1007/s40203-020-00063-w. View Source
• [3] Efficacy of Natural Compounds from Tinospora cordifolia against SARS-CoV-2 Protease, Surface Glycoprotein and RNA Polymerase. BEMS Reports. 2020;6(2):43-47. View Source
• [4] Prasanth D, et al. Identification of natural inhibitors against Mpro of SARS-CoV-2 by molecular docking, molecular dynamics simulation, and MM/PBSA methods. J Biomol Struct Dyn. 2022;40(13):5895-5908. doi:10.1080/07391102.2021.1877819. View Source
• [5] 成都瑞芬思生物科技有限公司. 异古伦宾 (Isocolumbin) Product Datasheet. View Source